Cas no 82318-19-2 (L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI))

• Product name: L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI)
• CAS No: 82318-19-2
• MF: C₃₁H₄₄N₂O₇S
• MW: 588.75526
• CID: 730221
• PubChem ID: 294618

L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[(4-methylphenyl)sulfonyl]octylamino]benzoyl]-, diethyl ester (9CI)
• NSC-163452
• NSC163452
• 82318-19-2

• Inchi： InChI=1S/C31H44N2O7S/c1-5-8-9-10-11-12-23-33(41(37,38)27-19-13-24(4)14-20-27)26-17-15-25(16-18-26)30(35)32-28(31(36)40-7-3)21-22-29(34)39-6-2/h13-20,28H,5-12,21-23H2,1-4H3,(H,32,35)
• InChI Key： XWBJRJFMCJWWOB-UHFFFAOYSA-N
• SMILES： CCCCCCCCN(C1=CC=C(C=C1)C(=O)NC(CCC(=O)OCC)C(=O)OCC)S(=O)(=O)C2=CC=C(C=C2)C

Computed Properties

• Exact Mass: 588.286922
• Monoisotopic Mass: 588.286922
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 20
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 128

Experimental Properties

• Density: 1.157
• Refractive Index: 1.54
• PSA: 127.46000
• LogP: 7.02730